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Compound of Interest

Compound Name:
1-(1-Adamantyl)-2-bromopropan-

1-one

CAS No.: 26525-24-6

Cat. No.: B1272483

Get Quote

-Hydroxysteroid Dehydrogenase Type 1 (EC 1.1.1.146)[1]

Executive Summary
This guide details the synthetic pathways and biological validation protocols for inhibitors of 11

-Hydroxysteroid Dehydrogenase Type 1 (11

-HSD1). This enzyme is a primary target for treating metabolic syndrome and type 2 diabetes
because it amplifies local glucocorticoid action by converting inactive cortisone to active cortisol
in adipose and liver tissue.[2]

This document moves beyond general theory, providing specific protocols for synthesizing

Adamantyl-Thiazole scaffolds (a classic high-potency pharmacophore) and Nicotinamide

derivatives (represented by AZD4017), followed by a validated Scintillation Proximity Assay

(SPA) for high-throughput screening.

Part 1: Synthetic Protocols
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Structural Classes and Retrosynthesis
The development of 11

-HSD1 inhibitors has evolved from non-selective carbenoxolone derivatives to highly selective
small molecules. Two dominant scaffolds are:

Adamantyl-Carboxamides/Thiazoles: Utilize the bulky adamantane cage to fill the enzyme's

large hydrophobic binding pocket.

Nicotinamide/Pyridinones: Polar scaffolds (e.g., AZD4017) designed to improve metabolic

stability and solubility while maintaining potency.

Diagram 1: Retrosynthetic Logic
The following diagram illustrates the divergent synthesis of these two major classes.
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Caption: Divergent retrosynthetic pathways for Adamantyl-Thiazole (left) and Nicotinamide

(right) inhibitors.

Protocol A: Synthesis of Adamantyl-Aminothiazoles
This class mimics the substrate transition state. The synthesis relies on the Hantzsch thiazole

condensation.
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Reagents:

1-Adamantylamine[3]

Benzoyl isothiocyanate

Ethyl bromopyruvate (or substituted

-bromo ketones)

Sodium methoxide (NaOMe)[4]

Step-by-Step Methodology:

Thiourea Formation:

Dissolve 1-adamantylamine (10 mmol) in dry dichloromethane (DCM).

Add benzoyl isothiocyanate (10.5 mmol) dropwise at 0°C. Stir for 2 hours.

Hydrolysis: Treat the intermediate with K

CO

in methanol to remove the benzoyl group, yielding 1-(adamantan-1-yl)thiourea.

Checkpoint: Verify by LCMS (Mass [M+H]+: ~211).

Hantzsch Condensation (Cyclization):

Dissolve 1-(adamantan-1-yl)thiourea (5 mmol) in Ethanol (20 mL).

Add the

-bromo ester/ketone (5.5 mmol).

Critical Step: If the substituent is aliphatic, stir at Room Temperature (RT) for 12 hours. If

aromatic/bulky, heat to reflux (78°C) for 4-6 hours.

Observation: A precipitate often forms. If not, neutralize with aqueous NaHCO
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.

Purification:

Filter the precipitate or extract with Ethyl Acetate.

Recrystallize from Ethanol/Water (9:1) to remove uncyclized sulfur impurities.

Troubleshooting:

Low Yield: If the reaction stalls, add 1.2 eq of NaOAc as a base to scavenge the HBr

generated during cyclization.

Protocol B: Synthesis of Nicotinamide Inhibitors
(AZD4017 Analog)
This protocol focuses on the amide coupling and S-alkylation required for the AZD4017

scaffold, a clinical candidate.

Reagents:

2,6-Dichloronicotinic acid

Cyclohexylamine

Propane-1-thiol

HATU (Coupling agent)

Step-by-Step Methodology:

Regioselective SNAr:

React 2,6-dichloronicotinic acid with propane-1-thiol (2.2 eq) and NaH in DMF at 0°C.

Selectivity Note: The thiol preferentially attacks the C-2 position due to the directing effect

of the carboxylic acid, but careful temperature control is required to prevent bis-

substitution.
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Amide Coupling:

Take the thio-substituted nicotinic acid (1 eq) in DMF.

Add HATU (1.2 eq) and DIPEA (3 eq). Stir for 15 mins to activate the acid.

Add Cyclohexylamine (1.1 eq). Stir at RT for 16 hours.

Oxidation (Optional for Sulfone analogs):

To convert the sulfide to a sulfone (often required for metabolic stability), treat with mCPBA

(2.5 eq) in DCM at 0°C.

Part 2: Biological Evaluation Protocols
Scintillation Proximity Assay (SPA)
The SPA is the industry gold standard for 11

-HSD1 screening because it is homogeneous (no wash steps) and amenable to 384-well
formats.

Mechanism: 11

-HSD1 converts Cortisone (substrate) to Cortisol (product) using NADPH.

Tracer:

H-Cortisol or

H-Cortisone.

Detection: Monoclonal anti-cortisol antibody coupled to Protein A-coated SPA beads (Yttrium

Silicate).

Signal: When the antibody binds the generated cortisol, it brings the isotope close to the

scintillant bead, emitting light. Inhibitors reduce the generation of cortisol, decreasing the

signal.

Diagram 2: SPA Assay Workflow
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Caption: SPA workflow. Inhibitors prevent the formation of Cortisol, resulting in low scintillation

counts.

Detailed SPA Protocol
Materials:

Buffer: 50 mM HEPES, pH 7.4, 100 mM KCl, 5 mM NaCl, 2 mM MgCl

.

Enzyme: Human recombinant 11

-HSD1 microsomes (expressed in HEK293 or CHO cells).

Substrate: 200 nM Cortisone + 200

M NADPH.

Tracer: [1,2,6,7-

H]-Cortisol (for competition binding) or use of unlabelled Cortisone substrate followed by
detection with

H-Cortisol tracer competition.

Procedure:
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Compound Plating: Dispense 0.5

L of test compound (in DMSO) into white 384-well plates.

Enzyme Addition: Add 10

L of enzyme solution (approx. 0.1

g protein/well). Incubate 15 min at RT (pre-incubation allows slow-binding inhibitors to
associate).

Reaction Start: Add 10

L of Substrate Mix (Cortisone + NADPH).

Incubation: Seal plate and incubate at 37°C for 60 minutes.

Quench & Detect: Add 20

L of SPA Bead/Antibody suspension containing 18

-glycyrrhetinic acid (a potent inhibitor) to stop the reaction immediately.

Read: Incubate 2 hours at RT (to allow bead settling and equilibrium) and read on a

MicroBeta or TopCount scintillation counter.

Data Analysis:

Calculate % Inhibition:

Fit data to a 4-parameter logistic equation to determine IC

.

Part 3: SAR and Optimization Data
When optimizing leads, researchers must balance potency with selectivity against 11

-HSD2 (the kidney isozyme). Inhibition of HSD2 causes apparent mineralocorticoid excess
(hypertension).
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Comparative Data Table
The following table summarizes typical SAR trends for Adamantyl vs. Non-Adamantyl inhibitors.

Feature
Adamantyl-Thiazoles (e.g.,
BVT-14225)

Nicotinamides (e.g.,
AZD4017)

HSD1 Potency (IC

)
< 10 nM (Very High) 10 - 50 nM (High)

HSD2 Selectivity > 100-fold > 1000-fold

Metabolic Stability
Low to Moderate (Greasy

cage)
High (Polar functionality)

Solubility Poor (requires formulation) Good

Primary Liability CYP450 inhibition
Short half-life (unless

optimized)

Optimization Tip: For Adamantyl derivatives, metabolic lability often occurs at the tertiary

carbons of the adamantane cage. Introducing a hydroxyl group or replacing the cage with a

bridged bicycle (e.g., norbornane) can improve microsomal stability without sacrificing potency

[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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